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Compound of Interest

Compound Name: Enrofloxacin Methyl Ester

Cat. No.: B15295174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enrofloxacin, a synthetic fluoroquinolone carboxylic acid derivative, is a broad-spectrum

antibiotic with significant applications in veterinary medicine.[1][2] This technical guide provides

a comprehensive overview of enrofloxacin, with a focus on its core structure, mechanism of

action, and relevant experimental protocols. While this document centers on the parent

compound, enrofloxacin, the principles and methodologies described herein are foundational

for researchers investigating its derivatives, such as the specified Enrofloxacin Methyl Ester
(Molecular Weight: 373.42). Information specific to the methyl ester is limited in publicly

available literature; therefore, this guide leverages the extensive data on enrofloxacin to

provide a thorough understanding of this important antibacterial agent.

Chemical and Physical Properties
Enrofloxacin and its methyl ester derivative possess a core fluoroquinolone structure essential

for their antibacterial activity. The key physicochemical properties are summarized below.
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Property Enrofloxacin Enrofloxacin Methyl Ester

Molecular Formula C₁₉H₂₂FN₃O₃ C₂₀H₂₄FN₃O₃

Molecular Weight 359.39 g/mol 373.42 g/mol

CAS Number 93106-60-6 Not readily available

Appearance
Pale or light yellow crystalline

substance
Not readily available

Solubility

Slightly soluble in water at pH

7. Soluble in organic solvents

like DMSO and DMF.[3]

Not readily available

IUPAC Name

1-cyclopropyl-7-(4-

ethylpiperazin-1-yl)-6-fluoro-4-

oxo-1,4-dihydroquinoline-3-

carboxylic acid[2]

methyl 1-cyclopropyl-7-(4-

ethylpiperazin-1-yl)-6-fluoro-4-

oxoquinoline-3-carboxylate[4]

Mechanism of Action and Signaling Pathway
Enrofloxacin exerts its bactericidal effects by targeting essential bacterial enzymes involved in

DNA replication: DNA gyrase and topoisomerase IV.[5][6] This inhibition disrupts DNA

synthesis, leading to bacterial cell death.[7] The bactericidal activity is concentration-

dependent, with bacterial cell death occurring within 20–30 minutes of exposure.[1]

The mechanism of action involves the following key steps:

Binding to the Enzyme-DNA Complex: Enrofloxacin binds non-covalently to the complex

formed by DNA and either DNA gyrase or topoisomerase IV.[5]

Inhibition of Enzyme Activity: This binding prevents the enzymes from re-ligating the cleaved

DNA strands, a crucial step in their function.[8]

Induction of DNA Damage: The accumulation of double-strand DNA breaks triggers the

bacterial SOS response at low concentrations, while higher concentrations lead to

chromosomal fragmentation and cell death.[5]
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Sample Preparation

HPLC Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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